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Compound of Interest

Compound Name: 6-Methoxyoxindole

Cat. No.: B1351081

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is a critical component of laboratory safety and environmental
responsibility. This guide provides a comprehensive, step-by-step procedure for the safe
disposal of 6-methoxyoxindole, drawing upon safety data for the compound and general best
practices for hazardous chemical waste management.

Chemical and Safety Data Summary

While a specific Safety Data Sheet (SDS) with detailed disposal instructions for 6-
methoxyoxindole is not always readily available, the existing data indicates that it should be
handled with care. The compound is known to cause skin, eye, and respiratory irritation[1]. Due
to the potential for environmental harm, it is imperative that 6-methoxyoxindole is not
disposed of down the drain or in regular solid waste.
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Property Value Reference
CAS Number 7699-19-6 [2][3]
Molecular Formula CoHsNO2 [11[2][3]
Molecular Weight 163.17 g/mol [1]
Appearance Light yellow powder [2]

Causes skin irritation, Causes
Hazards serious eye irritation, May [1]

cause respiratory irritation

Storage Store at 0-8°C [2]

Experimental Protocol: Waste Disposal Procedure

The following protocol outlines the necessary steps for the safe disposal of 6-
methoxyoxindole waste, including the pure compound, contaminated labware, and solutions.

1. Personal Protective Equipment (PPE): Before handling any chemical waste, ensure you are
wearing appropriate PPE, including:

Safety goggles with side-shields

Chemical-resistant lab coat

Chemical-resistant gloves
2. Waste Segregation and Collection:

Solid Waste:

o Collect unused or expired 6-methoxyoxindole powder in its original container or a clearly
labeled, sealed waste container.

o Contaminated consumables such as weighing paper, pipette tips, and gloves should be
collected in a dedicated, sealed plastic bag or container. This container must be clearly
labeled as "Hazardous Chemical Waste: 6-Methoxyoxindole"[4].
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e Liquid Waste:

o Collect solutions containing 6-methoxyoxindole in a dedicated, leak-proof, and clearly
labeled hazardous waste container.

o Do not mix this waste stream with other solvent or aqueous waste unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) office[4]. The
container should be labeled with "Hazardous Chemical Waste: 6-Methoxyoxindole" and
the solvent used.

3. Decontamination of Labware:

» Reusable Labware: Glassware and other reusable equipment should be decontaminated by
rinsing with a suitable solvent (e.g., the solvent used to dissolve the compound).

e Rinsate Collection: The rinsate from the decontamination process must be collected and
disposed of as hazardous liquid waste in the designated container[4].

4. Final Disposal:

o Contact EHS: Once your waste containers are full or your project is complete, contact your
institution's EHS office to arrange for the pickup and disposal of the hazardous waste[4].

» Prohibited Disposal Methods: Do not attempt to dispose of 6-methoxyoxindole or its
contaminated materials through regular trash or down the sanitary sewer system[1][4].

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 6-
methoxyoxindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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